Cas no 113893-08-6 (benzo[b]thiophen-3-ylboronic acid)

Benzo[b]thiophen-3-ylboronic acid is a boronic acid derivative featuring a benzo[b]thiophene scaffold, widely utilized in Suzuki-Miyaura cross-coupling reactions. Its aromatic heterocyclic structure enhances reactivity and selectivity in forming carbon-carbon bonds, making it valuable in pharmaceutical and materials science applications. The compound exhibits good stability under standard conditions and compatibility with diverse reaction environments. Its boronic acid moiety enables efficient conjugation with aryl or vinyl halides, facilitating the synthesis of complex organic frameworks. High purity grades ensure consistent performance in catalytic processes. This reagent is particularly useful in constructing heterocyclic compounds for drug discovery and functional materials. Proper handling under inert conditions is recommended to maintain its integrity.
benzo[b]thiophen-3-ylboronic acid structure
113893-08-6 structure
Product Name:benzo[b]thiophen-3-ylboronic acid
CAS No:113893-08-6
MF:C8H7BO2S
MW:178.015980958939
MDL:MFCD01114669
CID:63046
PubChem ID:2776344
Update Time:2025-05-28

benzo[b]thiophen-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-3-ylboronic acid
    • Thianaphthene-3-boronic acid
    • 1-Benzothiophen-3-ylboronic acid
    • Benzo[b]thiophene-3-boronic Acid (contains varying amounts of Anhydride)
    • Benzothiophene-3-Boronic Acid
    • Benzo[b]thien-3-ylboronic Acid
    • Benzo[b]thiophene-3-boronic acid
    • 1-benzothien-3-ylboronic acid(SALTDATA: FREE)
    • AKOS BRN-0283
    • Thianaphthen-3-ylboronic acid
    • B-Benzo[b]thien-3-ylboronic acid
    • Boronic acid,B-benzo[b]thien-3-yl-
    • ASDI-INTER 500027787
    • Benzothiophen-3-ylboronic Acid
    • benzo[b]thiophene3-boronic acid
    • 1-Benzothiophene-3-boronic acid
    • 1-Benzothiophen-3-Yl-Boranediol
    • (1-benzothiophen-3-yl)boronic acid
    • Boronic acid, benzo[b]thien-3-yl-
    • 1-BENZOTHIEN-3-YLBORONIC ACID
    • Boronic acid, B-benzo[b]thien-3-yl-
    • zlchem 1190
    • Benzothiop
    • DTXSID30380004
    • NCGC00092009-02
    • Z1255383526
    • J-519701
    • 1-benzothiophen-3-yl-boronic acid
    • CS-D0898
    • EN300-212528
    • AC-33872
    • FT-0622693
    • Benzo[b]thien-3-ylboronic acid, >=95.0%
    • NCGC00092009-03
    • BDBM50067907
    • SY038283
    • AKOS004116364
    • B4774
    • AB08320
    • AM81129
    • NCGC00092009-01
    • CHEMBL342173
    • A22966
    • QVANIYYVZZLQJP-UHFFFAOYSA-N
    • J-003038
    • SCHEMBL9024
    • benzo[b]thiophen-3-ylboronicacid
    • Benzothiophene-3- boronic acid
    • MFCD01114669
    • STR07400
    • 113893-08-6
    • DB-009571
    • benzo[b]thiophen-3-ylboronic acid
    • MDL： MFCD01114669
    • Inchi： 1S/C8H7BO2S/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5,10-11H
    • InChI Key： QVANIYYVZZLQJP-UHFFFAOYSA-N
    • SMILES： S1C=C(B(O)O)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 178.02600
  • Monoisotopic Mass: 178.0259808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 68.7

Experimental Properties

  • Color/Form: solid
  • Melting Point: 230°C(lit.)
  • Boiling Point: 390.2°C at 760 mmHg
  • PSA: 68.70000
  • LogP: 0.58110
  • Solubility: Not determined

benzo[b]thiophen-3-ylboronic acid Security Information

benzo[b]thiophen-3-ylboronic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

benzo[b]thiophen-3-ylboronic acid Pricemore >>

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 113893-08-6 97%
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benzo[b]thiophen-3-ylboronic acid Production Method

benzo[b]thiophen-3-ylboronic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:113893-08-6)Benzothiophene-3-boronic acid
Order Number:sfd10220
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:113893-08-6)Benzothiophene-3-boronic acid
sfd10220
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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